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Compound of Interest

Compound Name: 2-Methylpentyl acetate

Cat. No.: B1584834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-methylpentyl acetate, a significant

organic compound with applications in various scientific fields. This document covers its

fundamental chemical identifiers, physical and chemical properties, detailed experimental

protocols for its synthesis and analysis, and key safety information.

Chemical Identity and Synonyms
2-Methylpentyl acetate is an organic ester with a characteristic fruity odor. Its unique chemical

structure and properties make it a subject of interest in chemical research and development.

CAS Number: 7789-99-3[1]

Molecular Formula: C₈H₁₆O₂[1]

Molecular Weight: 144.21 g/mol [1]

The compound is also known by several synonyms, which are crucial for comprehensive

literature and database searches.

Common Synonyms:[1]

Acetic acid, 2-methylpentyl ester
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2-Methylamyl acetate

1-Pentanol, 2-methyl-, acetate

Acetic acid, 2-methylamyl ester

2-methyl-1-pentyl acetate

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-methylpentyl acetate is

essential for its application in experimental settings. The following table summarizes its key

quantitative data.

Property Value Reference

Boiling Point 160 °C [1][2]

Density 0.87 g/cm³ [1]

Flash Point 46.7 °C [1]

Refractive Index 1.4060-1.4090 [1]

LogP 1.98570 [1]

Melting Point -80.9 °C (estimate) [1]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-methylpentyl acetate are critical

for reproducible research. This section outlines standard experimental protocols.

Synthesis via Fischer Esterification
2-Methylpentyl acetate can be synthesized using the Fischer esterification method, which

involves the acid-catalyzed reaction of 2-methyl-1-pentanol with acetic acid.[3][4][5] This

reversible reaction is typically driven towards the product side by using an excess of one of the

reactants or by removing water as it is formed.[3][4]
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Materials:

2-Methyl-1-pentanol

Glacial acetic acid

Concentrated sulfuric acid (catalyst)

Anhydrous sodium sulfate

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Diethyl ether (or other suitable extraction solvent)

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask, combine 2-methyl-1-pentanol and a molar excess of glacial acetic

acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the

flask in an ice bath.

Equip the flask with a reflux condenser and heat the mixture to reflux for 1-2 hours.

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the excess acid), and finally with brine.
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Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent and purify the crude 2-methylpentyl acetate by fractional

distillation, collecting the fraction boiling around 160 °C.

Analysis by Gas Chromatography (GC)
Gas chromatography is a standard analytical technique for assessing the purity of 2-
methylpentyl acetate and for its quantitative determination.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

Column: A polar capillary column, such as one with a polyethylene glycol (wax) stationary

phase (e.g., CP-Wax 52 CB), is suitable for separating acetate esters.[6]

Carrier Gas: Nitrogen or Helium.[6][7]

Injector Temperature: 250 °C.[6]

Detector Temperature: 275 °C.[6]

Oven Temperature Program: An initial temperature of 50 °C, held for a few minutes, followed

by a ramp of 10 °C/min to 200 °C.[6]

Sample Preparation:

Dilute a small amount of the 2-methylpentyl acetate sample in a suitable solvent, such as

ethanol or acetone.

Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Data Analysis:

The retention time of the peak corresponding to 2-methylpentyl acetate is used for qualitative

identification. The peak area is proportional to the concentration and is used for quantitative

analysis.
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Visualization of Chemical Identifiers
The following diagram illustrates the logical relationship between the key identifiers of 2-
methylpentyl acetate.

Logical Relationship of 2-Methylpentyl Acetate Identifiers

2-Methylpentyl Acetate

CAS: 7789-99-3

is identified by

Formula: C8H16O2

is described by

Synonym:
Acetic acid, 2-methylpentyl ester

is also known as

Synonym:
2-Methylamyl acetate

is also known as

Click to download full resolution via product page

Caption: Key identifiers for 2-methylpentyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584834#2-methylpentyl-acetate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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